6-chloro-N4,N4-dimethyl-N2-phenyl-2,4-pyrimidinediamine

• Molecular Formula: C12H13ClN4
• Molecular Weight: 248.71 g/mol
• IUPAC Name: 6-chloro-4-N,4-N-dimethyl-2-N-phenylpyrimidine-2,4-diamine
• InChI: InChI=1S/C12H13ClN4/c1-17(2)11-8-10(13)15-12(16-11)14-9-6-4-3-5-7-9/h3-8H,1-2H3,(H,14,15,16)
• InChI Key: VONSJLIHUXHMHW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=NC(=N1)NC2=CC=CC=C2)Cl

Description

6-chloro-N4,N4-dimethyl-N2-phenyl-2,4-pyrimidinediamine is a useful research compound. Its molecular formula is C12H13ClN4 and its molecular weight is 248.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethylamine in tetrahydrofuran (2M, 15 mL) was added to a solution of 4,6-dichloro-N-phenyl-2-pyrimidinamine (0.715 g, 2.97 mmol) in tetrahydrofuran (30 mL) and N,N-diisopropylethylamine (0.52 mL). The resulting mixture was stirred at room temperature overnight. The solvent was removed and the crude material was purified by flash chromatography on silica gel, eluting with ethyl acetate/hexane (1:9). The eluent was removed, giving 6-chloro-N4,N4-dimethyl-N2-phenyl-2,4-pyrimidinediamine (0.592 g, 2.39 mmol, 80%, Rf=0.3).